Cas no 1322604-28-3 (2-(methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride)

• Product Name: 2-(methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride
• CAS No: 1322604-28-3
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 5188292
• PubChem ID: 56723911
• Update Time: 2025-05-22

2-(methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-1H-benzo[d]imidazol-6-amine hydrochloride
• 2-(methoxymethyl)-3H-benzimidazol-5-amine;hydrochloride
• 2-(Methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride
• 2-(Methoxymethyl)-1H-1,3-benzodiazol-6-aminehydrochloride
• 2-(methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride

• Inchi： 1S/C9H11N3O.ClH/c1-13-5-9-11-7-3-2-6(10)4-8(7)12-9;/h2-4H,5,10H2,1H3,(H,11,12);1H
• InChI Key： WBZUYQAGAFLPRA-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1=NC2C=CC(=CC=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 63.9

Additional information on 2-(methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride

2-(Methoxymethyl)-1H-1,3-Benzodiazol-6-Amine Hydrochloride: A Comprehensive Overview

2-(Methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride (CAS No. 1322604-28-3) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The benzodiazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and a diazole ring, which contributes to its unique electronic properties and reactivity.

The methoxymethyl substituent attached to the benzodiazole ring introduces additional functionality, enhancing the compound's versatility. This group can participate in various chemical reactions, such as nucleophilic substitutions or additions, making it a valuable building block in organic synthesis. The presence of the hydrochloride counterion suggests that this compound exists in its protonated form, which may influence its solubility and stability under different conditions.

Recent studies have highlighted the potential of benzodiazole derivatives in the development of novel therapeutics. For instance, researchers have explored the use of these compounds as inhibitors of certain enzymes involved in disease pathways. The methoxymethyl group in this compound may play a critical role in modulating enzyme-inhibiting activity by providing steric bulk or hydrogen bonding capabilities. Such findings underscore the importance of understanding the structure-property relationships in benzodiazole derivatives for drug design.

In addition to its pharmaceutical applications, 2-(methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride has shown promise in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, such as semiconductors or light-emitting materials. The ability to tune the electronic properties through substitution patterns offers exciting possibilities for designing advanced materials with tailored functionalities.

From a synthetic perspective, the preparation of benzodiazole derivatives often involves multi-step processes that require precise control over reaction conditions. The synthesis of this specific compound likely involves condensation reactions between appropriate starting materials, followed by functionalization to introduce the methoxymethyl group. Optimization of these steps is crucial for achieving high yields and purity, which are essential for both research and industrial applications.

The growing interest in benzodiazole derivatives is also driven by their potential as sensors or indicators in analytical chemistry. The responsiveness of these compounds to external stimuli, such as pH changes or metal ions, makes them valuable tools for detecting environmental contaminants or monitoring biochemical processes. The methoxymethyl substituent may enhance sensitivity or selectivity, making this compound particularly suitable for such applications.

In conclusion, 2-(methoxymethyl)-1H-1,3-benzodiazol-6-amine hydrochloride (CAS No. 1322604-28-3) represents a versatile and multifunctional compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an attractive target for further research and development. As advancements in synthetic methods and computational modeling continue to unfold, the potential for discovering new functionalities and applications of this compound is immense.